Cas no 1806538-84-0 (5-(1-Chloro-2-oxopropyl)-2-methylphenol)

• Product Name: 5-(1-Chloro-2-oxopropyl)-2-methylphenol
• CAS No: 1806538-84-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5005541
• Update Time: 2025-06-08

5-(1-Chloro-2-oxopropyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-Chloro-2-oxopropyl)-2-methylphenol

• Inchi： 1S/C10H11ClO2/c1-6-3-4-8(5-9(6)13)10(11)7(2)12/h3-5,10,13H,1-2H3
• InChI Key： DUQGZPWMDYNSPR-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 5-(1-Chloro-2-oxopropyl)-2-methylphenol

Introduction to 5-(1-Chloro-2-oxopropyl)-2-methylphenol (CAS No. 1806538-84-0)

5-(1-Chloro-2-oxopropyl)-2-methylphenol, with the CAS number 1806538-84-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a phenolic hydroxyl group, a methyl substituent, and a chlorinated ketone moiety. These structural features contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 5-(1-Chloro-2-oxopropyl)-2-methylphenol is C₁₀H₁₁ClO₂. Its molecular weight is approximately 198.64 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as phenols and ketones. The synthesis process often involves steps such as electrophilic substitution, nucleophilic addition, and elimination reactions, which are carefully optimized to achieve high yields and purity.

In the context of pharmaceutical research, 5-(1-Chloro-2-oxopropyl)-2-methylphenol has been explored for its potential as an intermediate in the development of novel drugs. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 5-(1-Chloro-2-oxopropyl)-2-methylphenol demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases.

Beyond pharmaceutical applications, 5-(1-Chloro-2-oxopropyl)-2-methylphenol has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block in the development of polymer-based coatings with enhanced thermal stability and mechanical strength. These coatings have potential applications in industries such as automotive and aerospace, where high-performance materials are crucial.

The physical properties of 5-(1-Chloro-2-oxopropyl)-2-methylphenol are also noteworthy. It is a solid at room temperature with a melting point ranging from 75 to 77°C. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. This solubility profile makes it suitable for various synthetic protocols and analytical techniques.

In terms of safety and handling, while specific hazard data for 5-(1-Chloro-2-oxopropyl)-2-methylphenol may vary depending on the source, it is generally considered to be stable under normal laboratory conditions. However, standard precautions should be taken when handling this compound to avoid exposure to skin or inhalation of vapors. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used during handling.

The environmental impact of 5-(1-Chloro-2-oxopropyl)-2-methylphenol is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for waste disposal and environmental stewardship. This includes proper containment and disposal methods to minimize any potential ecological impact.

In conclusion, 5-(1-Chloro-2-oxopropyl)-2-methylphenol (CAS No. 1806538-84-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.